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Compound of Interest

Compound Name: TCRS-417

Cat. No.: B13840763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

TCRS-417 is a potent small-molecule inhibitor of Pre-B-cell leukemia homeobox 1 (PBX1).[1][2]

It functions by directly interfering with the binding of PBX1 to its DNA target sequences, thereby

modulating the transcription of downstream genes.[1][2] This inhibitory action makes TCRS-
417 a valuable tool for investigating the roles of PBX1 in various biological processes, including

cancer cell proliferation and stemness.[1] This document provides detailed protocols for the

proper dissolution and storage of TCRS-417 to ensure its stability and efficacy in research

applications.

Summary of Physicochemical and Storage Data
For ease of reference, the key quantitative data for TCRS-417 is summarized in the table

below. Adherence to these guidelines is critical for maintaining the integrity of the compound.
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Parameter Value Source

CAS Number 2032123-28-5 [1][2][3][4]

Molecular Weight 446.43 g/mol [2][3][4]

Appearance Solid [3]

Purity ≥98% [1][3]

Solubility 10 mM in DMSO [1][2]

Storage of Solid Sealed, dry at 2-8°C [3]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
TCRS-417 in DMSO
This protocol details the steps for reconstituting solid TCRS-417 to create a 10 mM stock

solution.

Materials:

TCRS-417 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Acclimatization: Before opening, allow the vial of solid TCRS-417 to equilibrate to room

temperature for at least 20-30 minutes. This prevents the condensation of moisture, which

could affect the stability of the compound.

Calculation of Required DMSO Volume: To prepare a 10 mM stock solution, use the following

formula to calculate the volume of DMSO needed:

Volume (µL) = (Mass of TCRS-417 (mg) / 446.43 g/mol ) * 100,000

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial

containing the solid TCRS-417.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

Gentle warming (to no more than 37°C) and sonication in a water bath can be used to aid

dissolution if necessary.

Aliquoting: To minimize freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes in sterile polypropylene tubes. The aliquot volume will depend on the

requirements of your specific experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Clearly label each aliquot with the compound name,

concentration, and date of preparation.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM stock solution to prepare working

concentrations for use in cell culture experiments.

Materials:

10 mM TCRS-417 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
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Sterile microcentrifuge tubes or culture plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM TCRS-417 stock solution at

room temperature.

Serial Dilution (if necessary): For preparing a range of concentrations, perform serial

dilutions of the stock solution in fresh, sterile cell culture medium.

Final Dilution: Dilute the stock solution or the intermediate dilutions into the final volume of

cell culture medium to achieve the desired working concentration. Important: The final

concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in your experiments.

Application to Cells: Add the prepared working solutions of TCRS-417 to your cell cultures

and proceed with your experimental protocol.

Visualizations
Experimental Workflow for TCRS-417 Dissolution and
Storage
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Caption: Workflow for TCRS-417 preparation and storage.
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Caption: TCRS-417 inhibits PBX1-DNA binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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